7-Ethyl Camptothecin

• CAS No.: 78287-27-1
• Product Name: 7-Ethyl Camptothecin
• Molecular Formula: C22H20N2O4
• Molecular Weight: 376.4 g/mol
• IUPAC Name: (19S)-10,19-diethyl-19-hydroxy-17-oxa-3,13-diazapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1(21),2,4,6,8,10,15(20)-heptaene-14,18-dione
• Standard InChI: InChI=1S/C22H20N2O4/c1-3-12-13-7-5-6-8-17(13)23-19-14(12)10-24-18(19)9-16-15(20(24)25)11-28-21(26)22(16,27)4-2/h5-9,27H,3-4,10-11H2,1-2H3/t22-/m0/s1
• Standard InChIKey: MYQKIWCVEPUPIL-QFIPXVFZSA-N
• Isomeric SMILES: CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)[C@@]4(CC)O)C2=NC5=CC=CC=C51
• Canonical SMILES: CCC1=C2CN3C(=CC4=C(C3=O)COC(=O)C4(CC)O)C2=NC5=CC=CC=C51
• Appearance: Light Yellow to Pale Orange Solid
• Melting Point: >235°C
• Description: An anticancer drug, showed strong activity against various murine tumors. A Camptothecin (CPT) derivative as antineoplastic agent against drug-resistant tumors.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (4S)-4,11-Diethyl-4-hydroxy-1H-pyrano[3’,4’:6,7]indolizino[1,2-b]quinoline-3,14(4H,12H)-dione; 7-Ethyl-20(S)-camptothecin; SN 22; USP Irinotecan Related Compound E
• PubChem Compound: 127584
• Last Modified: Nov 11 2021